Hexadecamethylheptasiloxane

• IUPAC Name: bis[[[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy]-dimethylsilane
• InChI: InChI=1S/C16H48O6Si7/c1-23(2,3)17-25(7,8)19-27(11,12)21-29(15,16)22-28(13,14)20-26(9,10)18-24(4,5)6/h1-16H3
• InChI Key: NFVSFLUJRHRSJG-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
• Molecular Formula: C16H48O6Si7
• DSSTOX Substance ID: DTXSID8060242
• Molecular Weight: 533.1 g/mol
• Boiling Point: 286.8 °C, BP: 270 °C
• Solubility: Very soluble in benzene, ligroin
• Density: 0.9012 g/cu cm at 20 °C
• Vapor Pressure: 5.55X10-4 mm Hg at 25 °C (extrapolated)
• Color/Form: Liquid
• CAS RN: 541-01-5
• Melting Point: -78 °C

Description

Synthesis Analysis

The synthesis of siloxanes, including hexadecamethylheptasiloxane, often involves the condensation of silanols or the reaction of chlorosilanes with water or other agents. For example, Unno et al. (1996) describe the synthesis of hexasilsesquioxanes by condensing silanetriol using dicyclohexylcarbodiimide as a dehydrating agent, illustrating a method that could be applied or adapted for this compound synthesis (Unno et al., 1996).

Molecular Structure Analysis

The molecular structure of siloxanes like this compound is characterized by their silicon-oxygen backbone. Paddock et al. (1983) analyzed the crystal and molecular structure of hexadecamethylcyclooctasiloxane, showing a crown-like conformation dependent on van der Waals interactions between methyl groups (Paddock et al., 1983). This provides insights into the structural aspects of related compounds, including this compound.

Chemical Reactions and Properties

Siloxanes undergo various chemical reactions, including hydrolysis, condensation, and substitution, which affect their properties and applications. The synthesis and reactivity of hexakis(trimethylsilyl)disilane, for example, highlight the potential chemical modifications and reactivity of siloxane compounds (Gilman & Harrell, 1967).

Physical Properties Analysis

The physical properties of siloxanes, including this compound, are crucial for their applications. Properties such as density, viscosity, and thermal stability are influenced by their molecular structure. Thol et al. (2019) provided detailed information on the thermodynamic properties of various siloxanes, offering insights into their behavior under different conditions (Thol et al., 2019).

Scientific Research Applications

• Thermodynamic Properties for Engineering Applications : New equations of state for siloxanes, including similar compounds, are being developed to calculate their thermodynamic properties. These properties are crucial for process and power engineering, indicating its application in designing and operating equipment and processes in industries (Thol et al., 2019).

• Material Science and Engineering : Siloxanes are used in creating 3D porous PDMS (Polydimethylsiloxane) foams after a cleaning procedure involving hexane and ethanol. These materials have stability and can be used as scaffolds for other agents, showing the material's importance in structural and thermoanalytical characterizations (González-Rivera et al., 2018).

• Crystal Structure Insights : The crystal structure of similar siloxane compounds reveals conformational and interaction details like the crown-like structure formed by silicon atoms in hexadecamethylcyclooctasiloxane, indicating the importance of these compounds in understanding molecular structures and designing new materials (Paddock et al., 1983).

• Chemical Synthesis : Siloxanes can be synthesized efficiently for various applications in aerospace, automotive, and chemical industries. This shows their versatility and importance in industrial processes (Basenko et al., 2013).

• Catalysis and Transport : Hexameric resorcin[4]arenes and pyrogallol[4]arenes, which might include siloxane structures, are studied for their molecular behavior in small spaces, indicating applications in catalysis and transport (Avram et al., 2011).

• Environmental Applications : Certain strains of Rhodococcus can degrade hexane and other hydrocarbons, which might include siloxanes, under aerobic conditions, providing a potential solution for reducing volatile organic compound pollution in the environment (Lee et al., 2010).

• Green Chemistry : A green method for preparing PDMS membranes uses water and DBSA, leading to enhanced pervaporation performance compared to traditional methods. This indicates the role of siloxanes in developing environmentally friendly technologies (Li et al., 2013).

Safety and Hazards

Hexadecamethylheptasiloxane may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this substance.

Mechanism of Action

Target of Action

As an organosiloxane, it is known to interact with various biological systems, but the exact targets remain to be identified .

Mode of Action

Organosiloxanes are known for their unique physicochemical properties, such as low surface tension, good lubricity, and high-temperature resistance . These properties may influence their interactions with biological targets.

Pharmacokinetics

Its physicochemical properties, such as its molecular weight of 5331472 and its low surface tension, may influence its bioavailability .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Hexadecamethylheptasiloxane. For instance, its stability and efficacy may be affected by temperature, given its high-temperature resistance .